Cas no 1124-11-4 (Ligustrazine)

Ligustrazine Properties

Names and Identifiers

• 2,3,5,6-Tetramethylpyrazine
• BS Factor
• Ligustrazine
• Pyrazine,tetramethyl-
• Tetramethylpyrazin
• tetramethyl-pyrazin
• 2,3,5,6-TETRAMETHYLPYRAZINES
• 2,3,5,6-TETRAMETHYL-1,4-PYRAZINE
• Tetramethylpyrazine
• 2.3.5.6-Tetramethyl Pyrazine
• Ligustrazine, Tetramethylpyrazine
• TETRAMETHYLPYRAZINE, 2,3,5,6-(P)
• 2,3,5,6-Tetramethyl pyrazine
• Pyrazine, tetramethyl-
• Tetrapyrazine
• Liqustrazine
• Chuanxiongzine
• Ligustizine
• TMPZ
• FEMA No. 3237
• 2,3,5,6,-Tetramethyl-1,4-pyrazine
• V80F4IA5XG
• 2,3,5,6-Tetramethylpyrazine (natural)
• MLS000069594
• FEMA 3237
• FINHMKGKINIASC-UHFFFAOYSA-N
• Pyrazine, 2,3,5,6-tetramethyl-
• SMR000059042
• 2,5,6-Tetramethylpyrazine
• chuan
• 2,3,5,6-tetramethypyrazine（3H2O）
• Chuanxingzine
• 1124-11-4
• 2,3,5,6-tetramethylpyrazine
• 2,3,5,6-TETRAMETHYLPYRAZINE
• liqustrazine
• TMP
• MLSMR
• 2,3,5,6,-tetramethyl-1,4-pyrazine
• 2，3，5，6-Tetramethylpyrazine Trihydrate
• 2,3,5,6-Tetramethylpyrazine,95%
• +Expand

• MDL： MFCD00006146
• InChIKey： FINHMKGKINIASC-UHFFFAOYSA-N
• Inchi： 1S/C8H12N2/c1-5-6(2)10-8(4)7(3)9-5/h1-4H3
• SMILES： CC1=NC(C)=C(C)N=C1C
• BRN： 113100

Computed Properties

• Exact Mass: 136.100048g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.100048g/mol
• Monoisotopic Mass: 136.100048g/mol
• Topological Polar Surface Area: 25.8Ų
• Heavy Atom Count: 10
• Complexity: 87.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Isotope Atom Count: 0
• Tautomer Count: nothing
• XLogP4: 1.3
• Surface Charge: 0
• Molecular Weight: 136.19

Experimental Properties

• LogP: 1.71020
• PSA: 25.78000
• Refractive Index: 1.5880 (estimate)
• Water Partition Coefficient: Soluble in water (4 g/L at 20°C).
• Boiling Point: 190 °C(lit.)
• Melting Point: 77-80 °C (lit.)
• Flash Point: 128-130℃/200mm
• FEMA: 3237
• Solubility: 4g/l
• Color/Form: White crystals or powder
• Stability/Shelf Life: Stable. Incompatible with strong acids and oxidants.
• Solubility: Soluble in ethanol, most non-volatile oils and propylene glycol, slightly soluble in water.
• Density: 1.08

Ligustrazine Security Information

• Symbol: GHS05 GHS07
• RTECS：UQ3905000
• WGK Germany：3
• Safety Instruction： S26-S39-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：Yes

Ligustrazine Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds